2-(ethoxymethylidene)-N,N'-diphenylpropanediamide
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Description
2-(ethoxymethylidene)-N,N'-diphenylpropanediamide is a useful research compound. Its molecular formula is C18H18N2O3 and its molecular weight is 310.353. The purity is usually 95%.
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Scientific Research Applications
New Chiral Metal Complexes Synthesis
Researchers have explored the reactions of ethyl 2-ethoxymethylidene-3-oxo-3-polyfluoroalkylpropionates with certain amines to produce compounds that serve as ligands for chiral complexes with transition metals. These complexes have potential applications in asymmetric synthesis and catalysis, indicating the utility of ethoxymethylidene derivatives in developing new chiral materials (Kudyakova et al., 2011).
Corrosion Inhibition
A theoretical study on quinoxalines, including derivatives similar to 2-(ethoxymethylidene)-N,N'-diphenylpropanediamide, demonstrated their potential as corrosion inhibitors for metals in acidic environments. The study used quantum chemical calculations to establish a relationship between molecular structure and inhibition efficiency, suggesting applications in materials protection and extending the lifespan of metal components (Zarrouk et al., 2014).
Ferroelectric Materials Development
The synthesis of novel homochiral enantiomers from compounds structurally related to this compound has been reported. These compounds exhibit ferroelectric properties with potential applications in electronic devices, highlighting the relevance of ethoxymethylidene derivatives in the development of new functional materials (Sui et al., 2010).
Organic Solar Cells
In the field of renewable energy, derivatives of this compound have been utilized in the synthesis of small-molecule organic solar cells. Studies have investigated the relationship between molecular structure and photovoltaic performance, aiming to enhance the efficiency of solar energy conversion (Ni et al., 2015).
Antioxidant Activity Evaluation
Research into the antioxidant activity of phenolic compounds has employed 2,2'-diphenyl-1-picrylhydrazyl (DPPH) methods, where derivatives similar to this compound may serve as reference compounds. These studies contribute to our understanding of antioxidant mechanisms and potential applications in food preservation and health (Dawidowicz et al., 2012).
Properties
IUPAC Name |
2-(ethoxymethylidene)-N,N'-diphenylpropanediamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3/c1-2-23-13-16(17(21)19-14-9-5-3-6-10-14)18(22)20-15-11-7-4-8-12-15/h3-13H,2H2,1H3,(H,19,21)(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MEFPSRGMJNEZPG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC=C(C(=O)NC1=CC=CC=C1)C(=O)NC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.